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Compound of Interest

Compound Name: Ferrocenecarboxaldehyde

Cat. No.: B1581853

This guide provides essential safety and logistical information for the proper disposal of
Ferrocenecarboxaldehyde, ensuring compliance and laboratory safety. The following
procedures are designed for researchers, scientists, and drug development professionals to
manage this organometallic compound responsibly.

Hazard Identification and Classification

Ferrocenecarboxaldehyde is classified as a hazardous substance.[1][2] It is crucial to
understand its properties to handle it safely during the disposal process.

e Primary Hazard: Toxic if swallowed (Acute Oral Toxicity, Category 3).[1][2][3]

e Regulatory Classification: Considered hazardous by the OSHA Hazard Communication
Standard (29 CFR 1910.1200).[1]

» Environmental Hazard: Do not let this chemical enter the environment or sewer systems.[1]

[4]

Quantitative Data Summary
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Property Value Reference
CAS Number 12093-10-6 [11[4]
Molecular Formula Cl11H10Fe O [3]
Molecular Weight 214.05 g/mol [3]
Appearance Solid [3]

Hazard Class 2)cute toxicity, Oral (Category 2]
Signal Word Danger [1112]

Personal Protective Equipment (PPE) and Handling

Before beginning any disposal-related activities, ensure all personnel are equipped with the
appropriate PPE and follow safe handling practices.

e Hand Protection: Wear appropriate chemical-resistant gloves.[4]

o Eye/Face Protection: Use chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations.[2]

» Skin and Body Protection: Wear protective clothing to prevent skin exposure.[2]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[1]

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood or with appropriate exhaust ventilation.[1][2]

Step-by-Step Disposal Protocol

The disposal of Ferrocenecarboxaldehyde waste must adhere to federal, state, and local
regulations.[1][5] In the United States, this falls under the EPA's Resource Conservation and
Recovery Act (RCRA).[5][6]

Step 1: Waste Characterization and Segregation

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AA3925409&productDescription=FERROCENECARBXALDEHYDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/ferrocenecarboxaldehyde.htm
https://www.fishersci.co.uk/store/msds?partNumber=11303658&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11303658&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11303658&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AA3925409&productDescription=FERROCENECARBXALDEHYDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.geneseo.edu/sites/default/files/2022-10/FERROCENECARBXALDEHYDE.pdf
https://www.fishersci.com/store/msds?partNumber=AA3925409&productDescription=FERROCENECARBXALDEHYDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.geneseo.edu/sites/default/files/2022-10/FERROCENECARBXALDEHYDE.pdf
https://www.chemicalbook.com/msds/ferrocenecarboxaldehyde.htm
https://www.geneseo.edu/sites/default/files/2022-10/FERROCENECARBXALDEHYDE.pdf
https://www.geneseo.edu/sites/default/files/2022-10/FERROCENECARBXALDEHYDE.pdf
https://www.fishersci.com/store/msds?partNumber=AA3925409&productDescription=FERROCENECARBXALDEHYDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3925409&productDescription=FERROCENECARBXALDEHYDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.geneseo.edu/sites/default/files/2022-10/FERROCENECARBXALDEHYDE.pdf
https://www.benchchem.com/product/b1581853?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA3925409&productDescription=FERROCENECARBXALDEHYDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.solubilityofthings.com/safety-and-handling-organometallic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

= f i id
BE“GH > etycﬁfke,b\lx‘/?i;cz:l:i]ligtly S Itjrilcineg

« |dentify as Hazardous Waste: Ferrocenecarboxaldehyde and materials contaminated with

it must be classified as hazardous waste.[3]

o Segregate Waste: Keep organometallic waste separate from other chemical waste streams
to prevent unintended reactions.[6] This includes:

Unused or expired Ferrocenecarboxaldehyde.

[e]

Contaminated labware (e.g., pipette tips, vials).

o

Contaminated PPE (e.g., gloves, disposable lab coats).

[¢]

Residues from reaction workups.

[e]

Step 2: Container Selection and Labeling

o Choose an Appropriate Container: Use a designated, non-reactive, and sealable hazardous
waste container. The container must be in good condition, free of leaks, and compatible with
the waste.[6]

o Label the Container Correctly: The label must be securely attached and clearly legible. Affix
a "Hazardous Waste" label and include the following information:

[e]

The words "Hazardous Waste".

Generator's Name and Address: Your institution and specific laboratory.

o

[¢]

Waste Identification: "Ferrocenecarboxaldehyde".

Hazard Characteristics: "Toxic".

[¢]

Step 3: Waste Accumulation and Storage

o Keep Containers Closed: The waste container must be securely sealed at all times, except

when adding waste.[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1581853?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=11303658&countryCode=GB&language=en
https://www.solubilityofthings.com/safety-and-handling-organometallic-compounds
https://www.benchchem.com/product/b1581853?utm_src=pdf-body
https://www.solubilityofthings.com/safety-and-handling-organometallic-compounds
https://www.benchchem.com/product/b1581853?utm_src=pdf-body
https://www.solubilityofthings.com/safety-and-handling-organometallic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Store in a Safe Location: Store the container in a designated Satellite Accumulation Area
(SAA) within the laboratory. The SAA should be at or near the point of generation and under
the control of the operator.

Secondary Containment: It is best practice to place the waste container in a secondary
containment bin to prevent spills.

Step 4: Final Disposal

Schedule a Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup of the full waste container.[7] Do not attempt to dispose
of the waste down the drain or in regular trash.[1]

Professional Disposal: The waste will be transported by licensed professionals to a permitted
hazardous waste treatment, storage, and disposal facility (TSDF).[8][9]

Approved Methods: Final disposal is typically achieved through methods like controlled
incineration with flue gas scrubbing or transfer to a licensed chemical destruction plant.[4]

Contaminated Packaging: Empty containers or packaging that held

Ferrocenecarboxaldehyde should be triple-rinsed with a suitable solvent.[4] The rinsate must

be collected and disposed of as hazardous waste. The rinsed container can then be offered for

recycling or reconditioning, or punctured to render it unusable before disposal.[4]

Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is critical.

Evacuate and Secure: Alert others in the area and restrict access.

Use Full PPE: Don a protective suit and a self-contained breathing apparatus (SCBA) for
significant spills.[1][3]

Containment and Cleanup: Carefully sweep up the solid material.[3] Shovel the spilled
substance into a suitable, labeled container for disposal.[1][3] Avoid generating dust.

Decontaminate: Clean the spill area thoroughly.
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e Report: Report the incident to your EHS department.

Disposal Workflow Diagram

Ferrocenecarboxaldehyde Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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